Cas no 77822-86-7 (2-tert-Butyl-5-chloro-1,3,4-thiadiazole)

• Product Name: 2-tert-Butyl-5-chloro-1,3,4-thiadiazole
• CAS No: 77822-86-7
• MDL: MFCD18344819
• CID: 4658921
• Update Time: 2025-10-29

2-tert-Butyl-5-chloro-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 2-tert-Butyl-5-chloro-1,3,4-thiadiazole

• MDL： MFCD18344819

Additional information on 2-tert-Butyl-5-chloro-1,3,4-thiadiazole

Comprehensive Overview of 2-tert-Butyl-5-chloro-1,3,4-thiadiazole (CAS No. 77822-86-7): Properties, Applications, and Industry Insights

2-tert-Butyl-5-chloro-1,3,4-thiadiazole (CAS No. 77822-86-7) is a specialized heterocyclic compound that has garnered significant attention in agrochemical and pharmaceutical research due to its unique structural features and functional versatility. As a member of the thiadiazole family, this compound exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of both tert-butyl and chloro substituents enhances its steric and electronic properties, enabling tailored applications in crop protection and material science.

In recent years, the demand for high-performance agrochemical intermediates has surged, driven by global challenges such as climate change and food security. Researchers are increasingly exploring thiadiazole derivatives like 2-tert-Butyl-5-chloro-1,3,4-thiadiazole for their potential in developing next-generation pesticides with improved efficacy and environmental compatibility. This aligns with the growing trend of green chemistry and sustainable agriculture, where users frequently search for terms like "biodegradable pesticide ingredients" or "low-toxicity crop protection solutions."

The synthesis of CAS 77822-86-7 typically involves cyclization reactions of hydrazine derivatives with carbon disulfide, followed by selective chlorination and alkylation. Its molecular structure (C₆H₉ClN₂S) features a 1,3,4-thiadiazole core, which contributes to its thermal stability and compatibility with various formulation matrices. These characteristics make it a preferred choice for formulation chemists seeking to optimize product performance while addressing regulatory requirements for eco-friendly formulations.

Beyond agrochemicals, 2-tert-Butyl-5-chloro-1,3,4-thiadiazole has shown promise in pharmaceutical research, particularly in the development of antimicrobial agents and enzyme inhibitors. The compound's ability to modulate biological pathways has sparked interest in drug discovery circles, coinciding with increased public searches for "novel antibiotic scaffolds" amid rising antimicrobial resistance concerns. Its structure-activity relationship (SAR) studies are frequently cited in medicinal chemistry literature.

From a commercial perspective, the global market for thiadiazole-based compounds is projected to grow steadily, with CAS 77822-86-7 occupying a niche segment. Manufacturers are investing in process optimization to improve yield and purity, responding to industry demands for high-purity specialty chemicals. Quality control parameters such as HPLC purity and residual solvent levels have become critical discussion points, reflecting the compound's application-sensitive nature.

Environmental fate studies indicate that 2-tert-Butyl-5-chloro-1,3,4-thiadiazole undergoes moderate degradation in soil systems, with hydrolysis being the primary degradation pathway. This environmental profile positions it favorably compared to persistent organic pollutants, addressing growing consumer inquiries about "environmental impact of agrochemicals" and "soil health preservation." Recent advancements in analytical detection methods, including LC-MS/MS techniques, have improved monitoring capabilities for this compound in various matrices.

Innovative applications continue to emerge, with patent literature revealing uses in corrosion inhibition for industrial systems and as a stabilizer in polymer chemistry. The compound's electron-withdrawing chloro group and bulky tert-butyl moiety create unique interfacial properties that materials scientists are exploiting for advanced material development. These multidisciplinary applications demonstrate the compound's versatility beyond its traditional uses.

Regulatory status varies by region, with most jurisdictions requiring standard chemical safety assessments rather than specialized restrictions. Proper handling procedures emphasize engineering controls and personal protective equipment, topics frequently searched by laboratory professionals. The compound's physicochemical properties (including melting point range of 45-48°C and limited water solubility) inform these safety considerations and application methodologies.

Future research directions for 2-tert-Butyl-5-chloro-1,3,4-thiadiazole may explore its potential in catalysis and energy storage systems, leveraging its electron-deficient heterocyclic structure. The compound's structure-property relationships continue to be a subject of computational chemistry studies, particularly in molecular modeling of agrochemical interactions. These developments align with industry trends toward rational molecular design and predictive analytics in chemical development.